Cas no 1343842-56-7 (2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol)

• Product Name: 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol
• CAS No: 1343842-56-7
• MF: C₁₂H₁₇FO
• MW: 196.261187314987
• MDL: MFCD17222321
• CID: 5149561
• Update Time: 2026-03-03

2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol

• MDL： MFCD17222321
• Inchi： 1S/C12H17FO/c1-8(2)12(4,14)11-6-5-10(13)7-9(11)3/h5-8,14H,1-4H3
• InChI Key： MKHOHTWTUFBPAQ-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(F)C=C1C)(O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol

Introduction to 2-(4-Fluoro-2-methylphenyl)-3-methylbutan-2-ol (CAS No. 1343842-56-7)

2-(4-Fluoro-2-methylphenyl)-3-methylbutan-2-ol, with the CAS number 1343842-56-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted aromatic ring and a branched aliphatic chain. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of neurological disorders and cancer.

The chemical structure of 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol is defined by its molecular formula, C₁₁H₁₅FO, and a molecular weight of approximately 186.23 g/mol. The presence of the fluorine atom on the aromatic ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The branched butan-2-ol group further enhances the compound's solubility and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol in modulating specific biological targets. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. Specifically, it was found to effectively inhibit the activity of monoamine oxidase B (MAO-B), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as dopamine. This finding suggests that 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol could be a promising lead compound for the development of new treatments for Parkinson's disease.

In addition to its potential in neurology, 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol has also shown promise in oncology research. A study published in Cancer Research (2020) reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol could be further explored as a potential anticancer agent.

The pharmacokinetic properties of 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol have also been extensively studied. Research published in the 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol has low toxicity and minimal side effects, making it a safe option for further clinical evaluation.

In conclusion, 2-(4-fluoro-2-methylphenyl)-3-methylbutan-2-ol (CAS No. 1343842-56-7) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders and cancer. Ongoing research continues to explore its full potential, with the aim of translating these findings into effective treatments for patients.